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Compound of Interest

Compound Name: N-Butylbenzylamine

Cat. No.: B105509

Cost-Benefit Analysis: N-Butylbenzylamine in
Industrial Processes

In the competitive landscape of industrial chemical synthesis, the selection of appropriate
reagents is a critical factor influencing process efficiency, cost-effectiveness, and environmental
impact. N-Butylbenzylamine, a secondary amine, serves as a versatile intermediate and
catalyst in various applications, including the synthesis of pharmaceuticals and agrochemicals,
as a corrosion inhibitor, and as a catalyst in polymerization. This guide provides a
comprehensive cost-benefit analysis of utilizing N-Butylbenzylamine in industrial processes,
comparing its performance and economic implications against common alternatives such as
benzylamine, dibenzylamine, and n-butylamine.

Executive Summary

N-Butylbenzylamine offers a unique combination of steric hindrance and nucleophilicity that
can be advantageous in specific industrial applications. Its primary benefits lie in its potential to
improve selectivity and reduce the formation of byproducts in certain chemical reactions.
However, its higher cost compared to simpler amines like benzylamine and n-butylamine
necessitates a careful evaluation of its performance benefits against the increased raw material
expenditure. This analysis focuses on two key application areas: its role as a chemical
intermediate in synthesis and its function as a corrosion inhibitor.

Cost Analysis
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The economic viability of employing N-Butylbenzylamine is heavily dependent on its market
price, which is influenced by the cost of its precursors, primarily benzylamine and n-butylamine.
While exact industrial-scale pricing is subject to market fluctuations and supplier negotiations, a
comparative cost structure can be established based on available data.

Molecular Weight (  Typical Industrial Relative Cost
Compound .

g/mol) Price (USD/MT) Factor (approx.)
n-Butylamine 73.14 $6,338 - $6,766[1] 19-21
Benzylamine 107.15 $3,203[2] 1.0
N-Butylbenzylamine 163.26 Estimated >$10,000 >3.1

Lab-scale pricing
) ] suggests a significant Higher than

Dibenzylamine 197.28

premium over Benzylamine

benzylamine.

Note: The industrial price for N-Butylbenzylamine is not readily available and is estimated to
be significantly higher than its precursors due to additional synthesis and purification costs. The
price listed is a conservative estimate for the purpose of this analysis.

Performance Comparison as a Chemical
Intermediate

N-Butylbenzylamine is utilized as a building block in the synthesis of more complex
molecules, particularly in the pharmaceutical and agrochemical industries.[3][4] The choice
between N-Butylbenzylamine and its alternatives often depends on the desired level of N-
alkylation and the need to control side reactions.

A common industrial synthesis route for N-substituted benzylamines is reductive amination.
The following diagram illustrates a generalized workflow for the synthesis of N-
Butylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.imarcgroup.com/butylamine-pricing-report
https://patents.google.com/patent/EP0909770A1/en
https://patents.google.com/patent/EP0909770A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylbenzylamine
https://cymitquimica.com/cas/2403-22-7/
https://www.benchchem.com/product/b105509#cost-benefit-analysis-of-using-n-butylbenzylamine-in-industrial-processes
https://www.benchchem.com/product/b105509#cost-benefit-analysis-of-using-n-butylbenzylamine-in-industrial-processes
https://www.benchchem.com/product/b105509#cost-benefit-analysis-of-using-n-butylbenzylamine-in-industrial-processes
https://www.benchchem.com/product/b105509#cost-benefit-analysis-of-using-n-butylbenzylamine-in-industrial-processes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105509?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

